Cas no 799269-70-8 (9H-Carbazole, 9,9'-[1,1'-biphenyl]-4,4'-diylbis[3-(1,1-dimethylethyl)-)

• Product Name: 9H-Carbazole, 9,9'-[1,1'-biphenyl]-4,4'-diylbis[3-(1,1-dimethylethyl)-
• CAS No: 799269-70-8
• MF: C₄₄H₄₀N₂
• MW: 596.801811218262
• CID: 531429
• PubChem ID: 59399744
• Update Time: 2025-04-19

9H-Carbazole, 9,9'-[1,1'-biphenyl]-4,4'-diylbis[3-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• 9H-Carbazole, 9,9'-[1,1'-biphenyl]-4,4'-diylbis[3-(1,1-dimethylethyl)-
• 3-tert-butyl-9-[4-[4-(3-tert-butylcarbazol-9-yl)phenyl]phenyl]carbazole
• 9,9'-([1,1'-Biphenyl]-4,4'-diyl)bis(3-tert-butyl-9H-carbazole)
• 799269-70-8
• DTXSID70731859
• SCHEMBL12454694

• Inchi： 1S/C44H40N2/c1-43(2,3)31-19-25-41-37(27-31)35-11-7-9-13-39(35)45(41)33-21-15-29(16-22-33)30-17-23-34(24-18-30)46-40-14-10-8-12-36(40)38-28-32(44(4,5)6)20-26-42(38)46/h7-28H,1-6H3
• InChI Key： NMDKRQAIKKMMSZ-UHFFFAOYSA-N
• SMILES： N1(C2C=CC(=CC=2)C2C=CC(=CC=2)N2C3C=CC=CC=3C3C=C(C=CC2=3)C(C)(C)C)C2C=CC=CC=2C2C=C(C=CC1=2)C(C)(C)C

Computed Properties

• Exact Mass: 596.319149284g/mol
• Monoisotopic Mass: 596.319149284g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 46
• Rotatable Bond Count: 5
• Complexity: 938
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 13
• Topological Polar Surface Area: 9.9Ų